Cas no 914349-12-5 (Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate)

Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate is a protected indole derivative featuring both hydroxyl and hydroxymethyl functional groups, which are valuable for further synthetic modifications. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage under standard conditions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its dual functionalization allows selective derivatization, enabling precise control over molecular structure. The Boc-protected amine also provides compatibility with a wide range of reaction conditions, making it suitable for multi-step synthetic routes. Its well-defined reactivity profile ensures reproducibility in research and industrial applications.

Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate structure

914349-12-5 structure

Product Name:Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate

CAS No:914349-12-5

MF:C₁₄H₁₇NO₄

MW:263.289084196091

MDL:MFCD05864722

CID:796661

PubChem ID:40428539

Update Time:2025-05-28

Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Boc-4-Hydroxy-3-hydroxymethylindole
- 1H-Indole-1-carboxylicacid, 4-hydroxy-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
- tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate
- 4-HYDROXY-3-HYDROXYMETHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 4-hydroxy-3-(hydroxymethyl)indole-1-carboxylate
- SBB102658
- OR1703
- AX8159464
- ST24031819
- W9436
- 4-Hydroxy-3-(hydroxymethyl)indole, N-BOC prote
- 4-Hydroxy-3-(hydroxymethyl)indole, N-BOC protected
- CS-0154787
- MFCD05864722
- DS-0083
- FT-0760241
- AKOS015837034
- 1H-Indole-1-carboxylicacid,4-hydroxy-3-(hydroxymethyl)-,1,1-dimethylethyl ester
- tert-Butyl4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate
- DTXSID60654326
- 914349-12-5
- A860419
- DB-001877
- Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate
- MDL： MFCD05864722
- Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(18)15-7-9(8-16)12-10(15)5-4-6-11(12)17/h4-7,16-17H,8H2,1-3H3
- InChI Key： GZYOILCYQLZCCX-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(CO)C2C(=CC=CC1=2)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 263.11575802g/mol
Monoisotopic Mass: 263.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.7
XLogP3: 2

Experimental Properties

Density: 1.23
Boiling Point: 451.7°C at 760 mmHg
Flash Point: 227°C
Refractive Index: 1.569
PSA: 71.69000
LogP: 2.62240

Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-1H-indole-1-carboxylate Pricemore >>

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